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Compound Name: Gluconic acid, sodium salt

Cat. No.: B16102868

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sodium gluconate, the sodium salt of gluconic acid, is a highly effective and biodegradable

chelating agent increasingly utilized in the formulation of environmentally benign cleaning

agents.[1][2] Derived from the fermentation of glucose, this non-toxic and non-corrosive

compound offers a compelling alternative to traditional chelating agents like

ethylenediaminetetraacetic acid (EDTA), which have come under scrutiny for their poor

biodegradability and potential environmental impact.[3][4] Sodium gluconate's primary function

in cleaning formulations is to sequester metal ions such as calcium, magnesium, and iron,

which are prevalent in hard water and can interfere with the cleaning process by forming

insoluble precipitates and scale.[5][6] Its exceptional chelating power, particularly in alkaline

solutions, enhances the performance of detergents by preventing the deactivation of

surfactants and improving the removal of soils and stains.[7][8]

Mechanism of Action: Chelation
Sodium gluconate's efficacy as a cleaning agent component lies in its ability to form stable,

water-soluble complexes with di- and trivalent metal ions.[3][9] The gluconate anion possesses

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b16102868#bc-rfq
https://www.researchgate.net/publication/28577414_Studies_on_Metal_Gluconic_Acid_Complexes
https://tzgroupusa.com/blog/sodium-gluconate-applications-key-uses-across-industries/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Sodium_Gluconate_in_Metal_Surface_Treatment_and_Cleaning.pdf
https://www.ibacon.com/your-study-type/chemistry/oecd-301310-ready-biodegradability-tests
https://rawsource.com/what-are-the-benefits-of-sodium-gluconate-in-detergents-and-cleaners/
https://www.pmpinc.com/images/Documents/Industrial-Cleaning-Color.pdf
https://www.nbinno.com/article/other-organic-chemicals/science-behind-sodium-gluconate-cleaning-beyond-nh
https://www.researchgate.net/publication/273929820_Sodium_Gluconate_as_a_New_Environmentally_Iron_Chelating_Agent_for_HPHT_Stimulation_Treatments
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Sodium_Gluconate_in_Metal_Surface_Treatment_and_Cleaning.pdf
https://synapse.patsnap.com/article/what-is-the-mechanism-of-sodium-gluconate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16102868?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


a unique molecular structure with multiple hydroxyl (-OH) groups and a carboxylate (-COO⁻)

group, which act as ligands, binding to a central metal ion.[9] This process, known as chelation,

effectively neutralizes the metal ions, preventing them from reacting with other components in

the cleaning formulation or depositing on surfaces as scale.[10] The stability of these metal-

gluconate complexes is particularly pronounced in alkaline environments, making sodium

gluconate an ideal ingredient for heavy-duty industrial and institutional cleaners.[7][11]
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Chelation Process

Outcome in Cleaning Formulation

Metal Ion (e.g., Ca²⁺, Mg²⁺, Fe³⁺)

Stable Water-Soluble
Metal-Gluconate ComplexSequestered by

Sodium Gluconate Molecule
Binds to

Prevention of Scale and Precipitate FormationLeads to Enhanced Surfactant PerformanceResults in
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Start: Prepare Soiled Coupons

Weigh Soiled Coupons
(Initial Soil Weight)

Prepare Detergent Solutions
(with and without Sodium Gluconate)

Immerse Coupons in Solutions

Agitate at Controlled Temperature

Rinse and Dry Coupons

Weigh Cleaned Coupons
(Final Soil Weight)

Calculate Cleaning Efficiency (%)

End
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Key Properties

Benefits in Cleaning Formulations

Sodium Gluconate

Readily Biodegradable Non-Toxic and Non-Corrosive
Excellent Chelating Agent

(especially in alkaline conditions)
Derived from Renewable Resources

Environmentally Friendly Profile Improved User and Equipment Safety Enhanced Cleaning Performance in Hard Water Sustainable Sourcing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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